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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromododecane-d3. Intended for use in research, scientific, and drug development settings,

this document details the quantitative physical characteristics, outlines the experimental

protocols for their determination, and illustrates the logical relationships between isotopic

labeling and the resultant physical properties.

Core Physical Properties of 1-Bromododecane-d3
The introduction of deuterium at the 12-position of 1-Bromododecane results in a molecule with

distinct physical properties valuable for isotopic labeling studies and as an internal standard in

mass spectrometry. The key physical data for 1-Bromododecane-12,12,12-d3 are summarized

in the table below for easy reference and comparison.
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Property Value Units

Molecular Formula CD₃(CH₂)₁₀CH₂Br -

Molecular Weight 252.25 g/mol

Melting Point -11 to -9 °C

Boiling Point 134-135 (at 6 mmHg) °C

Density 1.050 (at 25 °C) g/mL

Isotopic Purity 99 atom % D

Experimental Protocols
The following sections detail the standard methodologies for the determination of the key

physical properties of 1-Bromododecane-d3.

Determination of Melting Point
The melting point of 1-Bromododecane-d3, which is a low-melting solid, is determined using

the capillary method with a melting point apparatus.[1]

Methodology:

A small, finely powdered sample of 1-Bromododecane-d3 is loaded into a thin-walled

capillary tube, sealed at one end.

The capillary tube is placed in a heating block of a calibrated melting point apparatus,

adjacent to a high-precision thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure

thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has transitioned to a liquid is recorded as

the end of the melting range.
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For accuracy, the determination is repeated at least twice, and the average of the consistent

values is reported.

Determination of Boiling Point
The boiling point of 1-Bromododecane-d3 is determined at a reduced pressure (6 mmHg) due

to its high boiling point at atmospheric pressure, which could lead to decomposition. The

capillary method is a suitable technique for this determination.[2][3][4]

Methodology:

A small amount of liquid 1-Bromododecane-d3 is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open

end submerged in the liquid.

The fusion tube is attached to a thermometer and heated in a controlled manner, often in a

Thiele tube or a similar apparatus, under a vacuum of 6 mmHg.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point at that pressure.

Determination of Density
The density of liquid 1-Bromododecane-d3 is determined using a pycnometer, a vessel of a

known volume, at a constant temperature of 25 °C.[5][6]

Methodology:

A clean and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is then filled with 1-Bromododecane-d3, ensuring no air bubbles are

present, and the excess liquid is removed.
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The filled pycnometer is placed in a thermostatically controlled water bath at 25 °C to allow

the liquid to reach thermal equilibrium.

The pycnometer is then removed, dried on the outside, and weighed again.

The mass of the 1-Bromododecane-d3 is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Isotopic Purity
The isotopic purity of 1-Bromododecane-d3 is a critical parameter and is typically determined

using high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR)

spectroscopy.[7][8][9][10]

Methodology (using HRMS):

A dilute solution of 1-Bromododecane-d3 is prepared in a suitable volatile solvent.

The solution is introduced into the high-resolution mass spectrometer, often via direct

infusion or coupled with a liquid or gas chromatograph.

The instrument is set to acquire a full scan mass spectrum in a mode that provides high

mass accuracy and resolution.

The relative abundances of the ion corresponding to the deuterated species (M+3) and the

non-deuterated species (M) are measured.

The isotopic purity is calculated as the percentage of the deuterated species relative to the

sum of all isotopic species.

Logical Relationships
The introduction of deuterium into the 1-Bromododecane molecule has a direct and predictable

effect on its physical properties. This relationship can be visualized as follows:
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Logical Relationship of Deuteration and Physical Properties

Isotopic Labeling

Affected Physical Properties

Deuterium Incorporation (d3)

Molecular Weight

Increases

Density

Influences

Boiling Point

Slightly Increases

Melting Point

May Slightly Alter

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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